Cas no 2272-45-9 ((E)-N-Benzylidene-4-methylaniline)

• Product Name: (E)-N-Benzylidene-4-methylaniline
• CAS No: 2272-45-9
• MF: C₁₄H₁₃N
• MW: 195.259723424911
• CID: 280905
• PubChem ID: 329761357
• Update Time: 2025-05-19

(E)-N-Benzylidene-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• (E)-N-Benzylidene-4-methylaniline
• BENZAL-P-TOLUIDINE
• Benzenamine,4-methyl-N-(phenylmethylene)-
• 4-methyl-N-(phenylmethylene)-benzenamine
• 4-Methyl-N-benzylideneaniline
• Benzylidene-(4-methylphenyl)-amine
• N-(4-Methylphenyl)-1-Phenylmethanimine
• N-(4-methylphenyl)-N-(1-phenylmethylidene)amine
• N-(benzylidene)-4-methylaniline
• N-benzylide
• N-benzylidene-(4-methoxy-phenyl)-amine
• N-Benzylidene-4-methylbenzenamine
• N-Benzylidene-p-methylaniline
• N-Phenylmethylene-p-toluenesulfonamide
• N-p-Tolylbenzenemethanimine
• p-methyl-benzalaniline
• 2272-45-9
• MSFVFFZPHJPOHP-UHFFFAOYSA-N
• 1613-92-9
• 4-methyl-N-[(Z)-phenylmethylidene]aniline
• NSC95590
• AKOS003632481
• Benzenamine, 4-methyl-N-(phenylmethylene)-
• NSC-95590
• HMS1449J10
• N-Benzylidene-p-toluidine
• 4-Methyl-N-[phenylmethylidene]aniline #
• 4-Methyl-N-[(E)-phenylmethylidene]aniline
• IDI1_017931
• DTXSID201247332
• FT-0695169
• DTXSID10870953
• 116546-08-8
• NS00048485
• NCIOpen2_001320
• NSC 95590
• MSFVFFZPHJPOHP-RVDMUPIBSA-N
• Maybridge3_006544
• N-Benzylidene-p-toluidine, >=96.0%
• CHEMBL465293
• N-Benzylidene-4-methylaniline
• Benzal-p-toluidin
• SCHEMBL445024
• EINECS 218-879-6
• [N(Z)]-4-Methyl-N-(phenylmethylene)benzenamine

• MDL： MFCD00278368
• Inchi： 1S/C14H13N/c1-12-7-9-14(10-8-12)15-11-13-5-3-2-4-6-13/h2-11H,1H3/b15-11+
• InChI Key： MSFVFFZPHJPOHP-RVDMUPIBSA-N
• SMILES： N(=C/C1C=CC=CC=1)\C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 195.10500
• Monoisotopic Mass: 195.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• Color/Form: Yellow oily liquid or crystal
• Density: 1.0778 (rough estimate)
• Melting Point: 35°C
• Boiling Point: 321.94°C (rough estimate)
• Refractive Index: 1.6353 (estimate)
• PSA: 12.36000
• LogP: 3.74560
• Solubility: Soluble in acetone, insoluble in water

(E)-N-Benzylidene-4-methylaniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H413
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on (E)-N-Benzylidene-4-methylaniline

Comprehensive Overview of (E)-N-Benzylidene-4-methylaniline (CAS No. 2272-45-9): Properties, Applications, and Industry Insights

(E)-N-Benzylidene-4-methylaniline (CAS No. 2272-45-9), a Schiff base derivative, is a versatile organic compound with a wide range of applications in chemical synthesis, material science, and industrial processes. This compound, also known as 4-Methylbenzylideneaniline, features a benzylidene group linked to a 4-methylaniline moiety, forming a stable imine structure. Its unique molecular architecture makes it valuable for researchers exploring photochromic materials, liquid crystals, and catalysts.

In recent years, the demand for (E)-N-Benzylidene-4-methylaniline has surged due to its role in advanced material development. Scientists are particularly interested in its thermochromic and solvatochromic properties, which enable applications in smart coatings and optical sensors. The compound’s ability to undergo reversible structural changes under external stimuli aligns with the growing trend of sustainable technologies and energy-efficient materials.

The synthesis of CAS No. 2272-45-9 typically involves the condensation of 4-methylaniline with benzaldehyde, a reaction optimized for high yield and purity. Industry professionals frequently search for "Schiff base synthesis methods" or "how to improve imine stability", reflecting the compound’s technical relevance. Its crystalline form and solubility profiles are also critical for formulation in pharmaceutical intermediates and agrochemicals.

From an environmental perspective, (E)-N-Benzylidene-4-methylaniline is gaining attention for its potential in green chemistry applications. Researchers are investigating its use as a ligand in metal-organic frameworks (MOFs) for carbon capture and pollutant degradation. These innovations address global concerns like climate change and waste reduction, making the compound a topic of interest in academic publications and patent filings.

Quality control and analytical methods for CAS No. 2272-45-9 are another hot topic. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. Queries like "how to analyze Schiff base compounds" or "stability testing for imines" highlight the need for standardized protocols in industrial settings.

In summary, (E)-N-Benzylidene-4-methylaniline exemplifies the intersection of traditional organic chemistry and cutting-edge innovation. Its adaptability to emerging fields like nanotechnology and renewable energy ensures its continued relevance. For suppliers and manufacturers, understanding its market trends and regulatory compliance is essential to meet the evolving demands of high-tech industries.